garsubellin A
Overview
Description
garsubellin A is a natural product found in Garcinia subelliptica with data available.
Scientific Research Applications
Synthetic Advancements
Recent advancements in the synthesis of garsubellin A have been noteworthy. A study detailed a protecting group-free, twelve-step synthetic route, establishing the absolute stereostructure of this compound. This synthesis not only provided insights into the chemical structure of this compound but also paved the way for further biological evaluations by producing both the natural and unnatural forms of the compound (Jang et al., 2022). Another study reported the first enantioselective total synthesis of this compound, focusing on building its complex bicyclic [3.3.1] skeleton, which is crucial for its biological activity. This synthesis approach highlights the intricate chemistry involved in producing this compound and its significance in understanding its mechanism of action (Jang et al., 2021).
Core Structure Synthesis
The synthesis of this compound's core structure has also been an area of significant research focus. One study developed an expedient route to the tricyclic core of this compound, crucial for its biological activity. This synthesis pathway involved key steps like retro aldol/re-aldol cyclization and oxidative cyclization, highlighting the complexity of this compound's molecular architecture (Mehta & Bera, 2013). Another research effort focused on synthesizing 8-deprenyl-garsubellin A, which contains essential stereocenters of the natural product, further underscoring the synthetic challenges and the detailed understanding required to replicate this compound's structure in the lab (Usuda, Kanai, & Shibasaki, 2002).
Properties
Molecular Formula |
C30H44O5 |
|---|---|
Molecular Weight |
484.7 g/mol |
IUPAC Name |
(1S,3S,8R,10S)-3-(2-hydroxypropan-2-yl)-9,9-dimethyl-6,10-bis(3-methylbut-2-enyl)-8-(2-methylpropanoyl)-4-oxatricyclo[6.3.1.01,5]dodec-5-ene-7,12-dione |
InChI |
InChI=1S/C30H44O5/c1-17(2)11-13-20-15-29-16-22(28(9,10)34)35-25(29)21(14-12-18(3)4)24(32)30(26(29)33,27(20,7)8)23(31)19(5)6/h11-12,19-20,22,34H,13-16H2,1-10H3/t20-,22-,29-,30-/m0/s1 |
InChI Key |
UWZUPSXSBAFYHU-CZDCCFESSA-N |
Isomeric SMILES |
CC(C)C(=O)[C@]12C(=O)C(=C3[C@](C1=O)(C[C@@H](C2(C)C)CC=C(C)C)C[C@H](O3)C(C)(C)O)CC=C(C)C |
Canonical SMILES |
CC(C)C(=O)C12C(=O)C(=C3C(C1=O)(CC(C2(C)C)CC=C(C)C)CC(O3)C(C)(C)O)CC=C(C)C |
Synonyms |
garsubellin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[4-(Dimethylamino)phenyl]-6-[(6-Morpholin-4-Ylpyridin-3-Yl)ethynyl]pyrimidin-4-Amine](/img/structure/B1248899.png)
![(2E,4E,6Z,8E,10E,12R,13R,14E)-13-hydroxy-N-[(1S)-2-hydroxy-1-methyl-ethyl]-2,10,12,14,16-pentamethyl-octadeca-2,4,6,8,10,14-hexaenamide](/img/structure/B1248905.png)
